Cas no 493042-36-7 (L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino-)
493042-36-7 structure
Product Name:L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino-
CAS No:493042-36-7
MF:C18H21N3O6S2
MW:439.505841970444
CID:1533039
Update Time:2024-08-24
L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino- Chemical and Physical Properties
Names and Identifiers
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- L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino-
- L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino- (9CI)
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- Inchi: 1S/C18H21N3O6S2/c19-12-5-3-11(4-6-12)8-14(18(24)25)20-17(23)15-9-13(22)10-21(15)29(26,27)16-2-1-7-28-16/h1-7,13-15,22H,8-10,19H2,(H,20,23)(H,24,25)/t13-,14+,15+/m1/s1
- InChI Key: OOGIAXAKWNRMNK-ILXRZTDVSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=C(N)C=C1)NC(=O)[C@@H]1C[C@@H](O)CN1S(C1SC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 439.08733
Experimental Properties
- Density: 1.544±0.06 g/cm3(Predicted)
- PSA: 150.03
- pka: 3.42±0.10(Predicted)
L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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